Cas no 2891511-52-5 (5H-pyrrolo[2,3-b]pyrazin-3,6,7-d3-2-ol)

• Product Name: 5H-pyrrolo[2,3-b]pyrazin-3,6,7-d3-2-ol
• CAS No: 2891511-52-5
• MF: C₆H₅N₃O
• MW: 138.141885519028
• CID: 6827932
• PubChem ID: 171036197
• Update Time: 2025-02-15

5H-pyrrolo[2,3-b]pyrazin-3,6,7-d3-2-ol Chemical and Physical Properties

Names and Identifiers

• 5H-pyrrolo[2,3-b]pyrazin-3,6,7-d3-2-ol
• (3,6,7-(2)H)-1H,2H,5H-pyrrolo[2,3-b]pyrazin-2-one
• 2891511-52-5
• CS-26218

• Inchi： 1S/C6H5N3O/c10-5-3-8-6-4(9-5)1-2-7-6/h1-3H,(H,7,8)(H,9,10)/i1D,2D,3D
• InChI Key： CIIQMHBSGNDGCI-CBYSEHNBSA-N
• SMILES： O=C1C([2H])=NC2=C(C([2H])=C([2H])N2)N1

Computed Properties

• Exact Mass: 138.062092029Da
• Monoisotopic Mass: 138.062092029Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.3Ų